3-Chloro-2,4-diphenyl-3-azabicyclo[3.3.1]nonan-9-one

• CAS No.: 89757-56-2
• Molecular Formula: C20H20ClNO
• Molecular Weight: 325.8 g/mol
• IUPAC Name: 3-chloro-2,4-diphenyl-3-azabicyclo[3.3.1]nonan-9-one
• InChI: InChI=1S/C20H20ClNO/c21-22-18(14-8-3-1-4-9-14)16-12-7-13-17(20(16)23)19(22)15-10-5-2-6-11-15/h1-6,8-11,16-19H,7,12-13H2
• InChI Key: WCNNZTHDTCOGKQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(N(C(C(C1)C2=O)C3=CC=CC=C3)Cl)C4=CC=CC=C4

Description

3-Chloro-2,4-diphenyl-3-azabicyclo[3.3.1]nonan-9-one is a nitrogen-containing heterocyclic compound. This compound is part of the 3-azabicyclononane family, which is known for its broad spectrum of biological activities, including antifungal, antibacterial, analgesic, and anti-inflammatory properties . The unique structure of 3-azabicyclononanes makes them valuable in various fields of scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-2,4-diphenyl-3-azabicyclo[3.3.1]nonan-9-one typically involves the cyclocondensation reaction of cyclohexanone, substituted benzaldehydes, and ammonium acetate in a 1:2:1.5 ratio in ethanol . The reaction mixture is gently warmed and stirred until the reaction is complete. The resulting product is then purified through recrystallization or chromatography.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using larger reaction vessels, and employing continuous flow reactors to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-2,4-diphenyl-3-azabicyclo[3.3.1]nonan-9-one undergoes various chemical reactions, including:

Oxidation: The compound